Cas no 636601-12-2 (3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI))

3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI) structure
636601-12-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI)
CAS No:636601-12-2
MF:C12H11NO3
MW:217.220643281937
CID:1020258
PubChem ID:11206716
Update Time:2025-04-20

3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI)
    • 3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]-
    • DB-271570
    • 636601-12-2
    • Inchi: 1S/C12H11NO3/c1-16-12-9(10(14)11(12)15)13-7-8-5-3-2-4-6-8/h2-6,13H,7H2,1H3
    • InChI Key: NFAHWDRKNHWFQR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(C=1NCC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.4Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd